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Compound of Interest

Compound Name:
Benzyl 2,2-dimethyl-3-

oxopropanoate

CAS No.: 97518-80-4

Cat. No.: B2700092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 2,2-dimethyl-3-oxopropanoate, with the CAS number 97518-80-4, is a multifaceted

organic compound that serves as a valuable intermediate in synthetic chemistry. As a β-keto

ester, it possesses key structural features that make it a versatile building block, particularly in

the synthesis of more complex molecules within the pharmaceutical and agrochemical

industries. This guide provides a comprehensive overview of its chemical properties, synthesis,

reactivity, and applications, with a focus on its relevance to drug discovery and development.

Chemical and Physical Properties
Benzyl 2,2-dimethyl-3-oxopropanoate is a β-keto ester characterized by a benzyl ester

functional group and a ketone. A notable feature of this molecule is the presence of two methyl

groups on the α-carbon, which significantly influences its reactivity.

Table 1: Physicochemical Properties of Benzyl 2,2-dimethyl-3-oxopropanoate
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Property Value Source

CAS Number 97518-80-4 N/A

Molecular Formula C₁₂H₁₄O₃ N/A

Molecular Weight 206.24 g/mol N/A

Appearance
Expected to be a colorless to

pale yellow liquid

General knowledge of similar

compounds

Boiling Point Not publicly available N/A

Density Not publicly available N/A

Solubility

Expected to be soluble in

common organic solvents

(e.g., dichloromethane, ethyl

acetate, THF) and sparingly

soluble in water.

General knowledge of similar

compounds

Stability
Stable under recommended

storage conditions.[1]

Combi-Blocks, Inc. Safety Data

Sheet[1]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.[1]

Combi-Blocks, Inc. Safety Data

Sheet[1]

Synthesis of Benzyl 2,2-dimethyl-3-oxopropanoate
While specific, detailed protocols for the synthesis of Benzyl 2,2-dimethyl-3-oxopropanoate
are not widely published, a plausible and efficient method involves the use of Meldrum's acid

(2,2-dimethyl-1,3-dioxane-4,6-dione). This approach is a well-established strategy for the

preparation of β-keto esters.

The synthesis can be envisioned as a two-step process:

Acylation of Meldrum's acid: Meldrum's acid is first acylated with an appropriate derivative of

2,2-dimethylpropanoic acid.
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Alcoholysis: The resulting acyl-Meldrum's acid derivative is then reacted with benzyl alcohol

to yield the desired product.

Below is a representative, detailed experimental protocol based on established methodologies

for the synthesis of β-keto esters from Meldrum's acid.

Representative Experimental Protocol: Synthesis via
Meldrum's Acid
Step 1: Acylation of Meldrum's Acid

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve Meldrum's acid (1.0 eq) in anhydrous

dichloromethane (DCM).

Cool the solution to 0 °C in an ice bath.

Add pyridine (2.2 eq) to the solution.

Slowly add a solution of 2,2-dimethylpropanoyl chloride (1.0 eq) in anhydrous DCM to the

reaction mixture via the dropping funnel over 30 minutes.

Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for an additional 3

hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding 1 M HCl.

Separate the organic layer, and extract the aqueous layer with DCM (3 x ).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude acyl-Meldrum's acid derivative.

Step 2: Benzyl Alcoholysis

Dissolve the crude acyl-Meldrum's acid derivative from Step 1 in toluene.
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Add benzyl alcohol (1.1 eq) to the solution.

Heat the reaction mixture to reflux (approximately 110 °C) for 4-6 hours. The reaction can be

monitored by TLC for the disappearance of the starting material.

Cool the reaction mixture to room temperature and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to afford pure Benzyl 2,2-dimethyl-3-oxopropanoate.

Reactivity and Mechanistic Considerations
The reactivity of Benzyl 2,2-dimethyl-3-oxopropanoate is largely dictated by its β-keto ester

functionality and the absence of α-hydrogens.

Keto-Enol Tautomerism
Like other β-dicarbonyl compounds, Benzyl 2,2-dimethyl-3-oxopropanoate can exist in

equilibrium with its enol tautomer. The equilibrium position is influenced by the solvent and

temperature. The enol form is stabilized by intramolecular hydrogen bonding.

Keto form Enol formEquilibrium
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Click to download full resolution via product page

Figure 1: Keto-enol tautomerism of Benzyl 2,2-dimethyl-3-oxopropanoate.

Reactivity at the Carbonyl Groups
The two carbonyl groups (ketone and ester) are the primary sites for nucleophilic attack. The

relative reactivity of these groups can be influenced by steric and electronic factors. The ketone

carbonyl is generally more electrophilic than the ester carbonyl.

Absence of α-Hydrogens
A key feature of Benzyl 2,2-dimethyl-3-oxopropanoate is the lack of acidic protons on the α-

carbon. This prevents it from forming an enolate at this position, and therefore, it cannot act as

a nucleophile in typical base-catalyzed condensation reactions such as the Aldol or Claisen

condensations. This property makes it a useful building block when selective reactions at other

positions are desired.

Applications in Drug Development
β-Keto esters are widely recognized as versatile intermediates in the synthesis of a vast array

of biologically active molecules and pharmaceutical agents. Their ability to participate in a

variety of chemical transformations makes them valuable synthons for the construction of

complex molecular architectures.

While specific examples of the direct use of Benzyl 2,2-dimethyl-3-oxopropanoate in publicly

disclosed drug development campaigns are scarce, its structural motifs are relevant to

medicinal chemistry. As an α,α-disubstituted β-keto ester, it can be used to introduce a gem-

dimethyl group adjacent to a carbonyl, a common feature in various bioactive compounds that

can enhance metabolic stability and modulate conformational properties.

The general utility of β-keto esters in medicinal chemistry includes their use in the synthesis of:

Heterocyclic compounds: β-Keto esters are key precursors for the synthesis of various

heterocycles such as pyrimidines, pyridines, and pyrazoles, which are privileged scaffolds in

drug discovery.
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Carbocyclic systems: They can be employed in annulation reactions to construct carbocyclic

rings.

Asymmetric synthesis: Chiral β-keto esters are valuable starting materials for the

enantioselective synthesis of complex molecules.

The benzyl ester group in Benzyl 2,2-dimethyl-3-oxopropanoate can also serve as a

protecting group for the carboxylic acid functionality, which can be readily removed by

hydrogenolysis under mild conditions.

Spectroscopic Characterization
While a dedicated public database of spectra for Benzyl 2,2-dimethyl-3-oxopropanoate is not

readily available, the expected spectral characteristics can be predicted based on its structure.

¹H NMR: The spectrum would be expected to show a singlet for the six protons of the two

methyl groups, a singlet for the two benzylic protons, and a multiplet for the five aromatic

protons of the phenyl group. The aldehydic proton would appear as a singlet at a

characteristic downfield shift.

¹³C NMR: The spectrum would display signals for the carbonyl carbons of the ketone and

ester, the quaternary α-carbon, the methyl carbons, the benzylic carbon, and the aromatic

carbons.

IR Spectroscopy: Characteristic absorption bands would be observed for the C=O stretching

of the ketone and the ester, as well as C-O stretching and aromatic C-H stretching.

Mass Spectrometry: The mass spectrum would be expected to show the molecular ion peak,

along with fragmentation patterns corresponding to the loss of the benzyl group, the

benzyloxycarbonyl group, and other characteristic fragments.

Safety and Handling
Benzyl 2,2-dimethyl-3-oxopropanoate should be handled in a well-ventilated area by trained

personnel. Standard personal protective equipment, including safety glasses, gloves, and a lab

coat, should be worn.
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Table 2: Hazard and Precautionary Statements

Category Statement Source

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

N/A

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/eye protection/face

protection. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

N/A

Note: The hazard and precautionary statements are based on the globally harmonized system

(GHS) and may vary by jurisdiction. Always consult the specific Safety Data Sheet (SDS)

provided by the supplier.[1]

Conclusion
Benzyl 2,2-dimethyl-3-oxopropanoate is a valuable synthetic intermediate with significant

potential in organic synthesis, particularly in the fields of pharmaceutical and medicinal

chemistry. Its unique structural feature of being an α,α-disubstituted β-keto ester imparts a

distinct reactivity profile that can be strategically exploited in the design and synthesis of
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complex target molecules. This guide provides a foundational understanding of its properties,

synthesis, and potential applications, serving as a resource for researchers and professionals

in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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